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Compound of Interest

Compound Name: 3-Bromopyridine-2-carbonitrile

Cat. No.: B014651

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for 3-Bromopyridine-2-carbonitrile, including personal
protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Chemical Identifier:

e Name: 3-Bromopyridine-2-carbonitrile
e CAS Number: 55758-02-6

e Molecular Formula: CeHsBrN:

Hazard Summary: 3-Bromopyridine-2-carbonitrile is a hazardous substance. It is toxic if
swallowed, causes skin irritation, can cause serious eye damage, and may cause respiratory
irritation.[1][2] Adherence to the following safety protocols is critical to minimize risk.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Bromopyridine-2-carbonitrile.
The following table summarizes the required equipment.
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Body Part

Personal Protective
Equipment

Standard/Specificat
ion

Purpose

Respiratory

N95 (US) or EN 149
(EV) approved
respirator

NIOSH/MSHA or
European Standard
EN 149

To protect against
inhalation of harmful

dust or aerosols.[1][3]

[4]

Chemical safety

OSHA 29 CFR

To protect eyes and

face from splashes

Eyes/Face goggles and face 1910.133 or European )
) and particles.[1][3][4]
shield Standard EN166
[5]
Chemical-resistant EC Directive To prevent skin
Hands gloves (e.g., Nitrile, 89/686/EEC and contact and
Neoprene) EN374 absorption.[5][6]
] To protect against
Flame-resistant lab _
Body splashes and potential
coat (fully buttoned) ]
fire hazards.[6]
Closed-toe, closed- To prevent exposure
Feet

heel shoes

from spills.[6]

Operational Plan for Safe Handling

Follow this step-by-step workflow to ensure the safe handling of 3-Bromopyridine-2-

carbonitrile from receipt to use.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the supplier's label and hazard warnings are intact.

e Secure Storage: Store the container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.[3][5] The storage

area should be clearly marked with the appropriate hazard signs.

e Pre-Handling Preparations:
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o Ensure an emergency eyewash station and safety shower are readily accessible in the
immediate work area.[3][6]

o Prepare all necessary equipment and reagents before handling the chemical.

o Don all required personal protective equipment as detailed in the table above.

e Handling in a Chemical Fume Hood:

o

All handling of 3-Bromopyridine-2-carbonitrile must be conducted in a certified and
properly functioning chemical fume hood to minimize inhalation exposure.[6]

o

Use spark-proof tools and explosion-proof equipment.[3][4]

[¢]

Avoid creating dust. If weighing the solid, do so carefully within the fume hood.

[¢]

Keep the container tightly closed when not in use.[5]
e Post-Handling Decontamination:

o After the experiment is complete, decontaminate all surfaces and equipment that may
have come into contact with the chemical.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste stream.[6]

o Wash hands thoroughly with soap and water after handling.[5][6]

Disposal Plan
Proper disposal of 3-Bromopyridine-2-carbonitrile and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Collect all waste containing 3-Bromopyridine-2-carbonitrile, including unused product,
contaminated consumables (e.g., gloves, wipes), and reaction byproducts, in a designated
and clearly labeled hazardous waste container.
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o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

o Waste Container Management:

o Use a compatible, sealed, and properly labeled container for hazardous waste. The label
should include the chemical name, concentration, and associated hazards.

o Store the waste container in a designated satellite accumulation area within or near the
laboratory.

e Regulatory Compliance:

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste.[3]

o Consult and adhere to all local, regional, and national hazardous waste regulations for
proper disposal procedures.[3]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste pickup and disposal.

Workflow for Handling and Disposal of 3-
Bromopyridine-2-carbonitrile
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Workflow for Handling and Disposal of 3-Bromopyridine-2-carbonitrile
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Caption: Workflow for Handling and Disposal of 3-Bromopyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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